Docosahexaenoic acid methyl ester
Docosahexaenoic acid methyl ester
Docosahexaenoic acid methyl ester is a fatty acid methyl ester.
Brand Name:
Vulcanchem
CAS No.:
2566-90-7
VCID:
VC21093865
InChI:
InChI=1S/C23H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17,19-20H,3,6,9,12,15,18,21-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-,20-19-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OC
Molecular Formula:
C23H34O2
Molecular Weight:
342.5 g/mol
Docosahexaenoic acid methyl ester
CAS No.: 2566-90-7
Cat. No.: VC21093865
Molecular Formula: C23H34O2
Molecular Weight: 342.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Docosahexaenoic acid methyl ester is a fatty acid methyl ester. |
|---|---|
| CAS No. | 2566-90-7 |
| Molecular Formula | C23H34O2 |
| Molecular Weight | 342.5 g/mol |
| IUPAC Name | methyl (4Z,7Z,10Z,13Z,16Z,19Z)-docosa-4,7,10,13,16,19-hexaenoate |
| Standard InChI | InChI=1S/C23H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(24)25-2/h4-5,7-8,10-11,13-14,16-17,19-20H,3,6,9,12,15,18,21-22H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-,20-19- |
| Standard InChI Key | VCDLWFYODNTQOT-JDPCYWKWSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)OC |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OC |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)OC |
| Appearance | Unit:100 mgSolvent:nonePurity:99%Physical liquid |
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